N-(5-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[5-(5-methyl-1-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C19H23N5O2S/c1-12(2)24-13(3)11-14(23-24)16-21-22-18(26-16)20-17(25)19(8-4-5-9-19)15-7-6-10-27-15/h6-7,10-12H,4-5,8-9H2,1-3H3,(H,20,22,25)
• InChI Key: MPSCJBQWXWFHCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(C)C)C2=NN=C(O2)NC(=O)C3(CCCC3)C4=CC=CS4
• Molecular Formula: C19H23N5O2S
• Molecular Weight: 385.5 g/mol

Description

N-(5-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C19H23N5O2S and its molecular weight is 385.49. The purity is usually 95%.
BenchChem offers high-quality N-(5-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition Studies

• Studies on compounds such as SB-649868, an orexin 1 and 2 receptor antagonist, underline the importance of understanding the metabolism and disposition of therapeutic agents. SB-649868 was found to be primarily eliminated via feces, with a significant part of the administered dose metabolized through oxidation and subsequent metabolic processes, highlighting the complex metabolic pathways drugs can undergo in the human body (Renzulli et al., 2011).

Pharmacokinetics

• The pharmacokinetics of novel therapeutic agents, such as pentanedioic acid imidazolyl ethanamide (PAIE), have been explored to understand their absorption, distribution, metabolism, and excretion (ADME) profiles. Such studies are crucial for dose optimization and safety assessments in the development of new drugs (Gordeev et al., 2021).

Novel Therapeutic Investigations

• Research into novel therapies for diseases such as tuberculosis, with studies focusing on the safety, tolerability, and pharmacodynamics of new compounds, illustrates the ongoing search for more effective treatments. These studies often utilize biomarkers for safety and efficacy assessments, providing valuable information for the early development of new treatments (Wallis et al., 2010).

Neurological Applications

• Investigations into neuroprotective agents, such as the free radical scavenger MCI-186 for cerebral infarction, demonstrate the potential therapeutic applications of chemical compounds in neurological conditions. Such studies, which may utilize advanced imaging techniques like MRI and spectroscopy, contribute to our understanding of the neuroprotective effects and therapeutic potential of these compounds (Houkin et al., 1998).